Cas no 1806484-24-1 (1-Bromo-1-(2-fluoro-4-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-fluoro-4-iodophenyl)propan-2-one
• CAS No: 1806484-24-1
• MF: C₉H₇BrFIO
• MW: 356.958157777786
• CID: 4973124
• Update Time: 2025-10-21

1-Bromo-1-(2-fluoro-4-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-fluoro-4-iodophenyl)propan-2-one

• Inchi： 1S/C9H7BrFIO/c1-5(13)9(10)7-3-2-6(12)4-8(7)11/h2-4,9H,1H3
• InChI Key： AJPHFMNAXVMMOW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)F)C(C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-fluoro-4-iodophenyl)propan-2-one

Recent Advances in the Application of 1-Bromo-1-(2-fluoro-4-iodophenyl)propan-2-one (CAS: 1806484-24-1) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-1-(2-fluoro-4-iodophenyl)propan-2-one (CAS: 1806484-24-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This halogen-rich small molecule serves as a versatile intermediate in the synthesis of complex bioactive compounds, particularly in the development of kinase inhibitors and radiopharmaceuticals. Recent studies have highlighted its role in facilitating selective C-C and C-X bond formations, enabling the construction of structurally diverse pharmacophores with enhanced binding affinity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1806484-24-1 as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its reactive α-bromo ketone moiety to introduce targeted modifications, resulting in compounds with improved selectivity profiles against off-target kinases. The 2-fluoro-4-iodophenyl group was found to contribute significantly to the compounds' ability to occupy specific hydrophobic pockets in the BTK active site, as confirmed by X-ray crystallography studies.

In radiopharmaceutical development, the iodine-131 labeled derivative of this compound has shown promise as a potential theranostic agent. A recent preclinical study reported in Nuclear Medicine and Biology demonstrated its selective uptake in tumor tissues expressing specific molecular targets, with favorable pharmacokinetic properties for both imaging and therapeutic applications. The presence of both fluorine and iodine atoms in the molecular structure allows for dual-isotope labeling strategies, enabling multimodal imaging approaches.

The synthetic accessibility of 1-Bromo-1-(2-fluoro-4-iodophenyl)propan-2-one has been significantly improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route employing continuous flow chemistry, addressing previous challenges in handling this sensitive intermediate at industrial scales. This development has important implications for the production of derivative compounds in quantities sufficient for advanced preclinical and clinical studies.

From a safety and toxicological perspective, recent in vitro studies have characterized the reactivity profile of this compound, providing important data for laboratory handling procedures. While the α-bromo ketone functionality remains highly reactive, proper stabilization methods have been developed to ensure safe storage and transportation. These findings have been incorporated into updated material safety data sheets from leading chemical suppliers.

Looking forward, the unique combination of structural features in 1806484-24-1 continues to inspire novel applications in drug discovery. Several patent applications filed in 2024 disclose its use in the development of next-generation PROTACs (proteolysis targeting chimeras), leveraging both its halogen atoms for target engagement and its reactive center for linker attachment. The compound's versatility suggests it will remain an important tool in medicinal chemistry for the foreseeable future.